![molecular formula C17H19FN2OS B4621803 1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine](/img/structure/B4621803.png)
1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine
Overview
Description
1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1980s and has been used in scientific research to investigate its mechanism of action and its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine is not fully understood. It is believed to act on the serotonergic system by binding to serotonin receptors in the brain. This compound has been shown to have a high affinity for the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to an increase in mood and a decrease in anxiety. This compound has also been shown to have analgesic effects, which may be due to its ability to activate the opioid receptors in the brain.
Advantages and Limitations for Lab Experiments
1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine has several advantages as a research tool. It is a highly selective compound that can be used to study the serotonergic system in the brain. This compound is also relatively easy to synthesize, making it a cost-effective research tool. However, this compound has several limitations as a research tool. It has a short half-life and is rapidly metabolized in the body, which can make it difficult to study its long-term effects. This compound also has a narrow therapeutic window, which can make it difficult to determine the optimal dose for therapeutic applications.
Future Directions
There are several future directions for research on 1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine. One area of research is the development of more selective compounds that target specific serotonin receptors in the brain. Another area of research is the investigation of this compound's potential as a treatment for neurological disorders such as Parkinson's disease and schizophrenia. Finally, research is needed to determine the long-term effects of this compound on the brain and body, as well as its potential for abuse and addiction.
Scientific Research Applications
1-[(5-ethyl-3-thienyl)carbonyl]-4-(4-fluorophenyl)piperazine has been used in scientific research to investigate its potential therapeutic applications. It has been studied for its potential as an antidepressant, anxiolytic, and analgesic agent. This compound has also been investigated for its potential as a treatment for Parkinson's disease, schizophrenia, and other neurological disorders.
Properties
IUPAC Name |
(5-ethylthiophen-3-yl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2OS/c1-2-16-11-13(12-22-16)17(21)20-9-7-19(8-10-20)15-5-3-14(18)4-6-15/h3-6,11-12H,2,7-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIKLPPGEBWDVGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CS1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.